N-(4,5-Dihydro-naphtho[1,2-d]thiazol-2-yl)-3,4,5-trimethoxy-benzamide

• IUPAC Name: N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C21H20N2O4S/c1-25-15-10-13(11-16(26-2)19(15)27-3)20(24)23-21-22-18-14-7-5-4-6-12(14)8-9-17(18)28-21/h4-7,10-11H,8-9H2,1-3H3,(H,22,23,24)
• InChI Key: XDDYSJUZAXIBKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
• Molecular Formula: C21H20N2O4S
• Molecular Weight: 396.5 g/mol

Description

“N-(4,5-Dihydro-naphtho[1,2-d]thiazol-2-yl)-3,4,5-trimethoxy-benzamide” is a compound that contains a naphtho[1,2-d]thiazole core, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a naphtho[1,2-d]thiazole core, with a benzamide group substituted with three methoxy groups at the 3, 4, and 5 positions. The exact structure would need to be confirmed using techniques such as NMR spectroscopy or X-ray crystallography.

Scientific Research Applications

Anticancer Activity

The 3,4,5-trimethoxyphenyl (TMP) core, present in this compound, has been investigated for its potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly its ability to inhibit cell proliferation and induce apoptosis. .

Redox Potential Assessment

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): , a derivative of this compound, is widely used to assess cell viability based on redox potential. Actively respiring cells convert water-soluble MTT into an insoluble purple formazan. The formazan can then be solubilized, and its concentration determined by optical density. .

Versatile Core Structure

The TMP functional group (3,4,5-trimethoxyphenyl) serves as a versatile core in various biologically active molecules. Natural products and synthetic compounds often incorporate this motif due to its electron-rich nature. .

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl (tmp) group, such as this one, have been found to inhibit various targets like tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

The tmp group in its structure is known to play a critical role in fitting into the binding sites of target proteins, thereby affecting their function . The thiazole ring, another key component of the compound, can undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom , which may contribute to its interaction with its targets.

Biochemical Pathways

Compounds containing the tmp group have been associated with anti-cancer effects by effectively inhibiting various targets and their associated pathways .

Pharmacokinetics

It’s worth noting that the tmp group has been incorporated in a wide range of therapeutically interesting drugs , suggesting potential bioavailability.

Result of Action

Compounds containing the tmp group have displayed notable anti-cancer effects , suggesting that this compound may also have similar effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.